Cas no 4911-70-0 (2,3-dimethylpentan-2-ol)

• Product name: 2,3-dimethylpentan-2-ol
• CAS No: 4911-70-0
• MF: C₇H₁₆O
• MW: 116.201342582703
• CID: 329844
• PubChem ID: 21019

2,3-dimethylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol,2,3-dimethyl-
• 2,3-dimethylpentan-2-ol
• 2,3-Dimethyl-2-pentanol
• NS00045275
• 2-Pentanol,3-dimethyl-
• SCHEMBL213668
• InChI=1/C7H16O/c1-5-6(2)7(3,4)8/h6,8H,5H2,1-4H3
• EN300-1830964
• DTXSID90875704
• 2-Pentanol, 2,3-dimethyl-
• YRSIFCHKXFKNME-UHFFFAOYSA-
• XDE2VG2YXY
• 4911-70-0
• EINECS 225-538-5
• NSC27243
• YRSIFCHKXFKNME-UHFFFAOYSA-N
• UNII-XDE2VG2YXY
• NSC 27243
• NSC-27243

• Inchi： InChI=1S/C7H16O/c1-5-6(2)7(3,4)8/h6,8H,5H2,1-4H3
• InChI Key： YRSIFCHKXFKNME-UHFFFAOYSA-N
• SMILES： CC(O)(C(C)CC)C

Computed Properties

• Exact Mass: 116.12018
• Monoisotopic Mass: 116.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 66.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 1.8

Experimental Properties

• Density: 0.8280
• Melting Point: -30.45°C (estimate)
• Boiling Point: 137.5°C
• Flash Point: 42.3°C
• Refractive Index: 1.4230
• PSA: 20.23
• LogP: 1.80340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 2,3-dimethylpentan-2-ol

Comprehensive Overview of 2,3-Dimethylpentan-2-ol (CAS No. 4911-70-0): Properties, Applications, and Industry Insights

2,3-Dimethylpentan-2-ol (CAS No. 4911-70-0) is a branched-chain aliphatic alcohol with significant relevance in industrial and research applications. This compound, often referred to by its systematic name or CAS number, is a versatile intermediate in organic synthesis. Its molecular structure, featuring a hydroxyl group attached to a tertiary carbon, makes it valuable for producing derivatives like esters and ethers. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

The physical properties of 2,3-dimethylpentan-2-ol include a moderate boiling point and low water solubility, typical of higher alcohols. These characteristics make it suitable for use as a solvent in coatings, adhesives, and specialty chemicals. Industry professionals frequently search for "2,3-dimethylpentan-2-ol solubility" or "CAS 4911-70-0 applications," reflecting its utility in formulations requiring controlled evaporation rates. Advances in bio-based solvents have also drawn attention to its potential as a safer alternative to traditional petrochemical-derived options.

In the pharmaceutical sector, 2,3-dimethylpentan-2-ol serves as a building block for active pharmaceutical ingredients (APIs). Researchers exploring "tertiary alcohol synthesis" or "CAS 4911-70-0 safety data" often encounter this compound due to its role in chiral synthesis. Regulatory compliance, such as REACH and FDA guidelines, ensures its safe handling in labs. Notably, its stability under acidic conditions makes it ideal for creating flavor and fragrance compounds, addressing growing demand in the food and cosmetics industries.

From an analytical perspective, GC-MS and NMR are standard techniques for identifying 2,3-dimethylpentan-2-ol. Queries like "how to characterize CAS 4911-70-0" highlight the need for precise quality control in manufacturing. The compound’s spectral data is well-documented, aiding in troubleshooting synthetic pathways. With the rise of AI-driven chemical prediction tools, its properties are increasingly modeled computationally, reducing experimental trial-and-error.

Market analyses indicate steady growth for 2,3-dimethylpentan-2-ol, driven by its niche applications in agrochemicals and polymer plasticizers. Searches for "4911-70-0 suppliers" or "bulk pricing" reflect commercial interest. Innovations in catalytic hydrogenation have improved production efficiency, while lifecycle assessments address carbon footprint concerns—a key focus in ESG reporting. As industries prioritize circular economy principles, recycling byproducts from its synthesis gains traction.

In conclusion, 2,3-dimethylpentan-2-ol (CAS No. 4911-70-0) exemplifies the intersection of traditional chemistry and modern sustainability. Its multifaceted roles—from solvent to synthetic precursor—underscore its importance in evolving industrial landscapes. Future research may explore its potential in energy storage materials or biodegradable polymers, further expanding its applications.